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Compound of Interest

Compound Name: Aluminum lactate

Cat. No.: B044824

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aluminum lactate, with the chemical formula Al(C3Hs03)s, is a salt formed between aluminum
and lactic acid. It finds applications in various fields, including as a mordant in dyeing, a
component in cosmetics, and as a precursor in the sol-gel synthesis of alumina-based
materials. For researchers and professionals in drug development, understanding the precise
molecular structure of aluminum lactate is crucial for predicting its behavior in biological
systems and for designing novel applications. This technical guide provides a comprehensive
analysis of the crystal structure of aluminum lactate, drawing from available scientific
literature.

While a complete crystallographic dataset from single-crystal X-ray diffraction is not publicly
available in full detail, this guide synthesizes the key findings from the seminal work that first
elucidated its molecular structure, alongside other relevant physicochemical data.

Physicochemical Properties

Aluminum lactate is typically a white, water-soluble powder. A summary of its key physical and
chemical properties is presented in Table 1.
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Property Value Reference
Chemical Formula CoH15AI09

Molar Mass 294.19 g/mol

Appearance White powder

Solubility in Water Soluble

Melting Point >300 °C [1]

Synthesis of Aluminum Lactate for Crystallization

The synthesis of aluminum lactate suitable for crystal growth can be achieved through several
methods. The most common laboratory preparations involve the reaction of lactic acid with an
aluminum source.

Experimental Protocol: Synthesis from Metallic
Aluminum

One documented method involves the direct reaction of metallic aluminum with lactic acid,
often using a mineral acid as a catalyst.

Materials:

Metallic aluminum (e.g., powder, foil)

Lactic acid (e.g., 85% aqueous solution)

Mineral acid catalyst (e.g., sulfuric acid, hydrochloric acid, or nitric acid)

Deionized water

Procedure:
» A stoichiometric amount of metallic aluminum is reacted with a slight excess of lactic acid.

¢ A catalytic amount of a mineral acid is added to the reaction mixture.
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e The mixture is heated, typically to the reflux temperature of the solution (around 100-105 °C),
until the aluminum is consumed.

e The resulting solution contains dissolved aluminum lactate.
» To obtain crystals, the solution is concentrated by evaporation.
e The concentrated solution is then cooled to induce crystallization.

e The precipitated aluminum lactate crystals are isolated by filtration, washed with a cold
solvent (e.g., ethanol) to remove impurities, and then dried under vacuum.

Crystal Structure Analysis

The definitive study on the molecular structure of aluminum lactate was published by G. G.
Bombi and colleagues in 1990. Their work, titled "The speciation of aluminum in aqueous
solutions of aluminum carboxylates. Part I. X-ray molecular structure of tris(2-
hydroxypropanoato)aluminum(lll),” provides the foundational understanding of the coordination
environment of the aluminum ion.

Unfortunately, the full crystallographic information file (CIF) containing detailed atomic
coordinates, bond lengths, and angles is not readily accessible. However, the publication
confirms that the lactate anion acts as a bidentate ligand, coordinating to the aluminum ion
through one of the carboxylate oxygen atoms and the hydroxyl oxygen atom. This chelation
results in a six-coordinate aluminum center with a distorted octahedral geometry.

The logical workflow for a typical crystal structure determination is outlined in the diagram
below.
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A generalized workflow for crystal structure determination.

Quantitative Crystallographic Data

While the specific quantitative data from the primary literature is not available for direct
reproduction here, a typical crystallographic study of this nature would report the parameters
listed in Table 2. These values would be essential for any computational modeling or in-depth
structural analysis.

Parameter Description

The crystal system (e.g., monoclinic,
Crystal System . .
orthorhombic) to which the crystal belongs.

Space Group The specific symmetry group of the crystal.

The lengths of the sides of the unit cell (a, b, c)
Unit Cell Dimensions
and the angles between them (a, B, y).

4 The number of formula units per unit cell.

Calculated Densit The density of the crystal calculated from the
alculated Densi
Y crystallographic data.

The distances between the aluminum ion and
Key Bond Lengths o
the coordinating oxygen atoms (Al-O).

The angles between the coordinating oxygen
Key Bond Angles )
atoms around the aluminum center (O-Al-O).

Conclusion

The molecular structure of aluminum lactate is characterized by a central aluminum ion
coordinated by three bidentate lactate ligands, resulting in a distorted octahedral geometry.
This structural arrangement is fundamental to its chemical properties and its interactions in
various applications, including those relevant to drug development. While a comprehensive,
publicly accessible crystallographic dataset remains elusive, the foundational work by Bombi et
al. provides a clear qualitative picture of its structure. Further research to obtain and publish a
complete single-crystal X-ray diffraction study would be of significant value to the scientific
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community, enabling more precise molecular modeling and a deeper understanding of this
important aluminum compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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